Cas no 5336-43-6 (ethyl 1-ethyl-4,5-dioxopyrrolidine-3-carboxylate)

• Product Name: ethyl 1-ethyl-4,5-dioxopyrrolidine-3-carboxylate
• CAS No: 5336-43-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 377817
• PubChem ID: 219264
• Update Time: 2025-04-19

ethyl 1-ethyl-4,5-dioxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-ethyl-4,5-dioxo-, ethyl ester
• ethyl 1-ethyl-4,5-dioxopyrrolidine-3-carboxylate
• ETHYL 1-ETHYL-4,5-DIOXOPYRROLIDINE-3-CARBOXYLATE, 97
• 1-Aethyl-4,5-dioxo-pyrrolidin-3-carbonsaeure-aethylester
• 1-ETHYL-4, ETHYL ESTER
• 1-ethyl-4,5-dioxo-pyrrolidine-3-carboxylic acid ethyl ester
• AC1L56E6
• AC1Q64AL
• AR-1I7929
• CTK4J7764
• NSC327
• SCHEMBL14829199
• NSC-327
• AKOS006274940
• FT-0625835
• DTXSID70276997
• FEWVUEMINSWDAR-UHFFFAOYSA-N
• 5336-43-6
• ETHYL1-ETHYL-4,5-DIOXOPYRROLIDINE-3-CARBOXYLATE,97
• NSC 327

• Inchi： 1S/C9H13NO4/c1-3-10-5-6(7(11)8(10)12)9(13)14-4-2/h6H,3-5H2,1-2H3
• InChI Key： FEWVUEMINSWDAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(N(CC)C1)=O)=O)=O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 106℃
• Boiling Point: 284.9±50.0 °C at 760 mmHg
• Flash Point: 126.1±30.1 °C
• Refractive Index: 1.654
• PSA: 63.68
• LogP: -0.46520
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 1-ethyl-4,5-dioxopyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R20/21/22;R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines